3-Amino-6-(3,4-dimethoxyphenyl)pyridine-2-carbonitrile

• CAS No.: 897359-92-1
• Molecular Formula: C14H13N3O2
• Molecular Weight: 255.27 g/mol
• IUPAC Name: 3-amino-6-(3,4-dimethoxyphenyl)pyridine-2-carbonitrile
• InChI: InChI=1S/C14H13N3O2/c1-18-13-6-3-9(7-14(13)19-2)11-5-4-10(16)12(8-15)17-11/h3-7H,16H2,1-2H3
• InChI Key: GGBBUJQMTBNGLJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NC(=C(C=C2)N)C#N)OC

Description

3-Amino-6-(3,4-dimethoxyphenyl)pyridine-2-carbonitrile is a useful research compound. Its molecular formula is C14H13N3O2 and its molecular weight is 255.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Iron (7.14 g, 128 mmol) was added portion wise to a stirred suspension of 6-(3,4-dimethoxyphenyl)-3-nitropyridine-2-carbonitrile (4.56 g; 16 mmol) in methanol (80 ml) and 37% HCl (25 ml). The mixture was refluxed for 5 hours and, after cooling, the pH was adjusted to 9-10 by means of concentrated ammonium hydroxide (30 ml). The mixture was filtered over Celite and washed with MeOH and EtOAc. The filtrate was evaporated to dryness and the residue was purified on silica gel column chromatography, using a mixture of CH2Cl2/EtOAc (in a ratio of 95:5) as eluent, to obtain the pure title compound (2.62 g, yield 64%) which was characterized by its mass spectrum as follows: MS (m/z): 256 ([M+H]+, 100).